Cas no 1402148-64-4 (Ethyl 4-oxo-1-vinylcyclohexanecarboxylate)

• Product Name: Ethyl 4-oxo-1-vinylcyclohexanecarboxylate
• CAS No: 1402148-64-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 4698636
• PubChem ID: 71304285
• Update Time: 2025-10-28

Ethyl 4-oxo-1-vinylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-1-vinylcyclohexanecarboxylate
• 4-oxo-1-vinyl-cyclohexanecarboxylic acid ethyl ester
• SCHEMBL15448628
• WLZ3082
• REINETDSGXIIFJ-UHFFFAOYSA-N
• 1402148-64-4
• Ethyl 4-oxo-1-vinylcyclohexanecarboxylate

• Inchi： 1S/C11H16O3/c1-3-11(10(13)14-4-2)7-5-9(12)6-8-11/h3H,1,4-8H2,2H3
• InChI Key： REINETDSGXIIFJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C=C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 4-oxo-1-vinylcyclohexanecarboxylate

Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate: A Comprehensive Overview

Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate, identified by the CAS number 1402148-64-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development, polymer synthesis, and as a precursor in various chemical reactions. The Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate molecule is characterized by a cyclohexane ring substituted with an oxo group at the 4-position and a vinyl group at the 1-position, along with an ethyl ester moiety attached to the carboxylic acid group.

The cyclohexane ring serves as the core structure of this compound, providing stability and rigidity to the molecule. The oxo group at the 4-position introduces a ketone functionality, which can participate in various chemical reactions such as nucleophilic additions or enolate formations. The vinyl group at the 1-position adds reactivity due to the presence of a double bond, making it susceptible to polymerization or other addition reactions. The ethyl ester moiety enhances solubility in organic solvents and facilitates its use in synthetic processes.

Recent studies have highlighted the potential of Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate as a versatile building block in organic synthesis. Researchers have explored its use in constructing complex molecules with bioactive properties. For instance, its ability to undergo enolate-mediated reactions has been exploited to synthesize heterocyclic compounds with potential pharmacological applications. Additionally, the vinyl group's reactivity has been leveraged in polymer chemistry to develop novel materials with tailored mechanical properties.

In terms of synthesis, Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate can be prepared through various routes, including intramolecular cyclization reactions or through strategic alkylation strategies. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making this compound more accessible for large-scale applications.

One of the most promising areas of research involving Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate is its application in drug development. Its structural features make it an ideal candidate for modifying bioactive molecules to enhance their pharmacokinetic properties. For example, studies have shown that incorporating this compound into drug designs can improve solubility and bioavailability without compromising efficacy.

Moreover, Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate has been investigated for its role in green chemistry initiatives. Its ability to participate in catalytic cycles under mild conditions aligns with sustainable chemical practices, reducing environmental impact while maintaining high yields.

In conclusion, Ethyl 4-Oxo-1-Vinylcyclohexanecarboxylate (CAS No: 1402148-64-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic and industrial chemical endeavors.